Cas no 2624136-07-6 (tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate
• CAS No: 2624136-07-6
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• MDL: MFCD33550184
• CID: 5465014
• PubChem ID: 155978089
• Update Time: 2025-05-19

tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-cyano-2-(pyridin-2-yl)ethyl]carbamate
• Z4884830731
• tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate

• MDL： MFCD33550184
• Inchi： 1S/C13H17N3O2/c1-13(2,3)18-12(17)16-11(9-14)8-10-6-4-5-7-15-10/h4-7,11H,8H2,1-3H3,(H,16,17)
• InChI Key： KUBXHCVZMIGRHR-UHFFFAOYSA-N
• SMILES： O(C(NC(C#N)CC1C=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.132076794 g/mol
• Monoisotopic Mass: 247.132076794 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75
• Molecular Weight: 247.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate

Comprehensive Guide to tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate (CAS No. 2624136-07-6)

tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate (CAS No. 2624136-07-6) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a pyridine ring, a cyano group, and a tert-butyl carbamate moiety, making it valuable for drug discovery and intermediate synthesis. Researchers and manufacturers frequently search for this compound due to its applications in developing novel therapeutic agents and its role in advanced organic transformations.

The growing interest in pyridine-based compounds and carbamate derivatives has positioned tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate as a key building block in medicinal chemistry. Its CAS number 2624136-07-6 is often used in patent literature and scientific databases, highlighting its importance in modern synthetic routes. The compound's stability and reactivity make it suitable for peptide coupling reactions, heterocyclic synthesis, and the preparation of bioactive molecules targeting various diseases.

One of the trending topics in chemical research is the development of small-molecule inhibitors and protease inhibitors, where tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate plays a crucial role. Its structural features allow for modifications that enhance binding affinity and selectivity, making it a valuable scaffold in drug design. Additionally, the cyano group in this compound provides a versatile handle for further functionalization, enabling the synthesis of diverse derivatives with potential therapeutic applications.

From a market perspective, the demand for high-purity tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate (CAS No. 2624136-07-6) has increased due to its use in pharmaceutical intermediates and bioconjugation strategies. Suppliers and researchers often look for reliable sources of this compound, emphasizing the need for stringent quality control and analytical characterization. The compound's compatibility with solid-phase synthesis and catalytic reactions further enhances its utility in industrial and academic settings.

In the context of green chemistry and sustainable synthesis, tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate is also being explored for its potential in eco-friendly reaction pathways. Researchers are investigating its use in catalytic hydrogenation and microwave-assisted synthesis, which reduce waste and energy consumption. This aligns with the broader industry trend toward environmentally responsible chemical manufacturing.

For those working with peptide mimetics or enzyme inhibitors, understanding the properties of tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate is essential. The compound's carbamate protecting group offers stability under various reaction conditions, while the pyridine moiety contributes to its solubility and interaction with biological targets. These characteristics make it a preferred choice in the design of bioactive compounds and drug candidates.

In summary, tert-butyl N-1-cyano-2-(pyridin-2-yl)ethylcarbamate (CAS No. 2624136-07-6) is a versatile and valuable compound in modern chemical research. Its applications span pharmaceutical development, organic synthesis, and bioconjugation, driven by its unique structural features and reactivity. As the demand for innovative drug discovery tools grows, this compound will continue to play a pivotal role in advancing scientific and industrial breakthroughs.